Cas no 2137099-17-1 ((1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine)

• Product Name: (1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine
• CAS No: 2137099-17-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5883236
• PubChem ID: 165956191
• Update Time: 2025-05-22

(1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine
• 2137099-17-1
• [(1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutyl]methanamine
• EN300-1129367

• Inchi： 1S/C12H15BrFN/c1-8-2-3-9(4-11(8)13)12(7-15)5-10(14)6-12/h2-4,10H,5-7,15H2,1H3
• InChI Key： ZTESOTOXPIZGSS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(CN)CC(C1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (1r,3r)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine

Comprehensive Overview of (1R,3R)-1-(3-Bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine (CAS No. 2137099-17-1)

The compound (1R,3R)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine, identified by its CAS number 2137099-17-1, is a specialized chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluorocyclobutyl core and a bromo-methylphenyl substituent, make it a valuable intermediate for drug discovery and development. In recent years, the demand for fluorinated and brominated compounds has surged due to their enhanced bioavailability and metabolic stability, aligning with the growing focus on precision medicine and targeted therapies.

Researchers and industry professionals frequently search for chiral building blocks and fluorinated cyclobutanes, reflecting the compound's relevance in modern synthetic chemistry. The stereochemistry of (1R,3R)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine is particularly noteworthy, as enantiopure compounds often exhibit superior pharmacological properties. This aligns with the broader trend toward stereoselective synthesis and green chemistry, where efficiency and sustainability are prioritized. The compound's CAS registry number 2137099-17-1 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global standards.

In the context of drug design, the incorporation of fluorine atoms and cyclobutane rings has been linked to improved binding affinity and reduced off-target effects. This has sparked interest in 2137099-17-1 as a potential scaffold for CNS-targeting therapeutics or enzyme inhibitors. Recent publications highlight the role of similar structures in combating neurodegenerative diseases, a hot topic in biomedical research. Additionally, the bromo moiety offers versatility for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From a commercial perspective, the compound's synthetic accessibility and scalability are key considerations. Suppliers and manufacturers often emphasize high-purity (1R,3R)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine to meet the stringent requirements of preclinical trials. The rise of AI-driven drug discovery platforms has further amplified the need for well-characterized intermediates like this, as machine learning models rely on robust datasets to predict compound behavior. As such, CAS 2137099-17-1 represents a convergence of traditional medicinal chemistry and cutting-edge computational approaches.

Environmental and regulatory factors also play a role in the compound's application. The fluorocyclobutyl motif is increasingly favored for its lower environmental persistence compared to traditional fluorinated groups, addressing concerns about PFAS alternatives. This positions 2137099-17-1 as a sustainable option for industries seeking to balance efficacy with ecological responsibility. Furthermore, its chiral purity ensures minimal waste generation during asymmetric synthesis, resonating with the principles of circular chemistry.

In summary, (1R,3R)-1-(3-bromo-4-methylphenyl)-3-fluorocyclobutylmethanamine (CAS No. 2137099-17-1) exemplifies the innovation driving modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing global health and sustainability challenges. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for safer, more effective molecular solutions.